Cas no 7329-08-0 (4,7-Methano-1H-indene-5,6-diol, 3a,4,5,6,7,7a-hexahydro-)

• Product name: 4,7-Methano-1H-indene-5,6-diol, 3a,4,5,6,7,7a-hexahydro-
• CAS No: 7329-08-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 542723
• PubChem ID: 13166976

4,7-Methano-1H-indene-5,6-diol, 3a,4,5,6,7,7a-hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4,7-Methano-1H-indene-5,6-diol, 3a,4,5,6,7,7a-hexahydro-
• DTXSID10524227
• 3a,4,5,6,7,7a-Hexahydro-1H-4,7-methanoindene-5,6-diol
• 7329-08-0
• SCHEMBL3832877
• LTUWXBXVKKDINJ-UHFFFAOYSA-N
• tricyclo[5.2.1.02,6]dec-3-ene-8,9-diol

• Inchi： InChI=1S/C10H14O2/c11-9-7-4-8(10(9)12)6-3-1-2-5(6)7/h1-2,5-12H,3-4H2
• InChI Key： LTUWXBXVKKDINJ-UHFFFAOYSA-N
• SMILES： C1C=CC2C1C3CC2C(C3O)O

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 0.6

Experimental Properties

• PSA: 40.46